4-methyl-5-nitro-1H-indole-2,3-dione

• Molecular Formula: C9H6N2O4
• Molecular Weight: 206.15 g/mol
• IUPAC Name: 4-methyl-5-nitro-1H-indole-2,3-dione
• InChI: InChI=1S/C9H6N2O4/c1-4-6(11(14)15)3-2-5-7(4)8(12)9(13)10-5/h2-3H,1H3,(H,10,12,13)
• InChI Key: UXAANGVYPOYHMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1C(=O)C(=O)N2)[N+](=O)[O-]

Description

4-methyl-5-nitro-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C9H6N2O4 and its molecular weight is 206.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methyl-5-nitro-1H-indole-2,3-dione was prepared from 3-methyl-4-nitroaniline according to Procedure A: 1H NMR (DMSO-d6): δ11.5 (s, 1H), 8.2 (d, 1H), 6.8 (d, 1H), 2.7 (s, 3H); APCI−MS m/z 205 (M−H)−. The title compound was prepared in 84% yield from 4-methyl-5-nitro-1H-indole-2,3-dione and 4-sulfonamidophenylhydrazine hydrochloride according to Procedure G: 1H NMR (DMSO-d6): δ13.0 (s, 1H), 11.6 (s, 1H), 7.9 (d,1H), 7.7 (d, 2H), 7.6 (d, 2H), 7.3 (q, 1H), 6.9 (d, 1H), 2.8 (s, 3H), 2.4 (d, 3H); APCI−MS m/z 388 (M−H)−.